Cas no 113975-33-0 (N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide)

• Product Name: N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide
• CAS No: 113975-33-0
• MF: C₁₀H₁₃IN₂O
• MW: 304.127494573593
• MDL: MFCD04971323
• CID: 91421
• PubChem ID: 329771338
• Update Time: 2025-10-28

N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Iodopyridin-4-yl)pivalamide
• N-(3-IODO-4-PYRIDINYL)-2,2-DIMETHYLPROPANAMIDE
• 3-IODO-4-(2,2,2-TRIMETHYLACETAMIDO)PYRIDINE
• N-(3-iodo-4-pyriidinyl)-2,2-dimethylpropanamide
• N-(3-IODO-PYRIDIN-4-YL)-2,2-DIMETHYL-PROPIONAMIDE
• N-(3-iodopyridin-4-yl)-2,2-dimethylpropanamide
• N-(3-Iodopyridin-4-yl)-2,2-dimethylpropionamide
• AB20889
• N-(3-IODO-4
• N-(3-IODO-4-PYRIDYL)PIVALAMIDE
• AB0036509
• Y3708
• FT
• A803115
• FT-0677409
• AKOS015853819
• MFCD04971323
• SCHEMBL3899443
• DS-15344
• N-(3-iodo-4-pyridyl)-2,2-dimethyl-propanamide
• AC-25632
• AI-942/42301864
• CS-0041086
• N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide, AldrichCPR
• 113975-33-0
• PROPANAMIDE, N-(3-IODO-4-PYRIDINYL)-2,2-DIMETHYL-
• AMY14068
• DTXSID50356049
• ALBB-026382
• N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide

• MDL： MFCD04971323
• Inchi： 1S/C10H13IN2O/c1-10(2,3)9(14)13-8-4-5-12-6-7(8)11/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： GPMKCDBJLNTANL-UHFFFAOYSA-N
• SMILES： IC1C=NC=CC=1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.00700
• Monoisotopic Mass: 304.007256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.1

Experimental Properties

• Color/Form: powder
• Density: 1.623
• Melting Point: 157.9-158.1°C
• Boiling Point: 402.6°Cat760mmHg
• Flash Point: 197.3°C
• Refractive Index: 1.614
• PSA: 41.99000
• LogP: 2.74380
• Solubility: Not determined
• Sensitiveness: Light Sensitive

N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide

Research Brief on N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide (CAS: 113975-33-0)

N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide (CAS: 113975-33-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique iodo-pyridinyl and dimethyl-propionamide functional groups, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its utility as a building block in the synthesis of novel therapeutic agents, particularly in the context of kinase inhibitors and other targeted therapies.

One of the key areas of research involving N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide is its role in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. The compound's structural features make it a valuable intermediate in the synthesis of molecules designed to modulate kinase activity. Recent publications have highlighted its use in the preparation of compounds targeting specific kinases, such as EGFR and ALK, which are implicated in numerous malignancies.

In addition to its applications in kinase inhibitor development, N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide has also been studied for its potential in radiopharmaceuticals. The presence of the iodine atom in its structure allows for radiolabeling, enabling its use in imaging and diagnostic applications. Recent advancements in radiochemistry have explored the incorporation of this compound into probes for positron emission tomography (PET), providing insights into disease mechanisms and therapeutic responses.

The synthesis and characterization of N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide have been detailed in several recent studies. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. These studies have also investigated the compound's reactivity and stability under various conditions, which are critical for its application in medicinal chemistry.

Looking ahead, the continued exploration of N-(3-Iodo-pyridin-4-yl)-2,2-dimethyl-propionamide holds promise for the development of new therapeutic agents and diagnostic tools. Its versatility as a chemical building block, combined with its potential for radiolabeling, positions it as a valuable asset in the field of chemical biology. Future research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery and beyond.